Halloysite

• CAS RN: 12068-50-7
• Molecular Formula: Al2H10O9Si2
• Molecular Weight: 264.21 g/mol
• InChI: InChI=1S/2Al.H6O7Si2.2H2O/c;;1-8(2,3)7-9(4,5)6;;/h;;1-6H;2*1H2
• InChI Key: ODEZCHRZMVMFPZ-UHFFFAOYSA-N
• SMILES: O.O.O[Si](O)(O)O[Si](O)(O)O.[Al].[Al]
• Pictograms: Health Hazard

Description

Halloysite is a naturally occurring aluminosilicate mineral that has gained significant attention in the scientific research community for its unique properties and potential applications. This mineral is composed of a tubular structure that is formed by the rolling of sheets of alumina and silica. Halloysite has a wide range of applications in various fields, including nanotechnology, biomedicine, and environmental science.

Mechanism Of Action

The mechanism of action of halloysite depends on its application. In drug delivery, halloysite acts as a nanocarrier that can release drugs in a controlled manner. In tissue engineering, halloysite acts as a scaffold that can support cell growth and differentiation. In biosensing, halloysite acts as a biosensor that can detect specific biomolecules.

Biochemical And Physiological Effects

Halloysite has been shown to have low toxicity and biocompatibility, making it suitable for biomedical applications. In addition, halloysite has been shown to have antioxidant and anti-inflammatory properties, which can be beneficial for disease treatment.

Advantages And Limitations For Lab Experiments

The advantages of using halloysite in lab experiments include its low toxicity, biocompatibility, and unique tubular structure. However, the limitations include the difficulty in synthesizing halloysite in large quantities and the variability in its physical and chemical properties.

Future Directions

There are several future directions for halloysite research, including the development of new synthesis methods, the optimization of halloysite properties for specific applications, and the exploration of new applications in fields such as energy storage and catalysis. In addition, the use of halloysite in combination with other materials, such as graphene and carbon nanotubes, could lead to the development of new hybrid materials with enhanced properties.

Synthesis Methods

Halloysite can be synthesized in the laboratory by using various methods, including hydrothermal synthesis, sol-gel synthesis, and chemical vapor deposition. Hydrothermal synthesis involves the use of high-pressure and high-temperature conditions to form halloysite. Sol-gel synthesis involves the use of a sol-gel process to form halloysite, which involves the conversion of a liquid sol into a solid gel. Chemical vapor deposition involves the deposition of halloysite on a substrate by using a chemical reaction.

Scientific Research Applications

Halloysite has been extensively studied in the scientific research community for its potential applications in various fields. In nanotechnology, halloysite has been used as a nanocarrier for drug delivery, as a nanofiller for polymer composites, and as a template for the synthesis of nanowires and nanotubes. In biomedicine, halloysite has been used as a drug delivery system for cancer treatment, as a scaffold for tissue engineering, and as a biosensor for disease diagnosis. In environmental science, halloysite has been used as an adsorbent for heavy metal ions and organic pollutants.